Bracteatin
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Overview
Description
Bracteatin is the 3,4,5-trihydrobenzylidene derivative of 4,6-dihydroxy-1-benzofuran-3(2H)-one. Its glucoside is a significant contributor to the yellow colour of Antirrhinum majus (snapdragon) flowers. It has a role as a metabolite. It is a member of phenols and a member of 1-benzofurans.
Scientific Research Applications
Antihypertensive Effects
Bracteatin, found in Ajuga bracteosa, has shown potential in treating hypertension. A study on l-NAME-induced hypertensive rats demonstrated that this compound effectively reduced blood pressure. This effect is attributed to its role in modulating oxidative stress, proinflammatory cytokines, and the nitric oxide/cyclic guanosine monophosphate pathway (Shaukat et al., 2022).
Antioxidant Properties
Myricaria bracteata, containing this compound, has been identified as a rich source of flavonoids with potential biological activities. These compounds, including this compound, exhibit significant antioxidant properties (Chernonosov et al., 2017).
Neuroprotective Effects
In the context of neurodegenerative diseases, an extract from Coeloglossum viride var. bracteatum demonstrated neuroprotective effects against MPTP-induced neurotoxicity in vivo. This effect was linked to the restoration of BDNF-TrkB and FGF2-Akt signaling pathways and the inhibition of RIP1-driven inflammation (Lang et al., 2022).
Anticancer Potential
Garcinia bracteata, which contains this compound, has been noted for its cytotoxic properties against various human cancer cell lines. This compound was identified as a key component contributing to these anticancer effects, primarily through cell cycle arrest and apoptosis induction (Shen et al., 2014).
Anti-inflammatory and Analgesic Activities
Research on Ajuga bracteosa, which contains this compound, has shown promising anti-inflammatory and analgesic activities. This is attributed to the plant's intrinsic biologically active compounds, including this compound (Kayani et al., 2016).
Properties
CAS No. |
3260-50-2 |
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Molecular Formula |
C15H10O7 |
Molecular Weight |
302.23 g/mol |
IUPAC Name |
(2Z)-4,6-dihydroxy-2-[(3,4,5-trihydroxyphenyl)methylidene]-1-benzofuran-3-one |
InChI |
InChI=1S/C15H10O7/c16-7-4-8(17)13-11(5-7)22-12(15(13)21)3-6-1-9(18)14(20)10(19)2-6/h1-5,16-20H/b12-3- |
InChI Key |
ACAAVKGSTVOIQB-BASWHVEKSA-N |
Isomeric SMILES |
C1=C(C=C(C(=C1O)O)O)/C=C\2/C(=O)C3=C(C=C(C=C3O2)O)O |
SMILES |
C1=C(C=C(C(=C1O)O)O)C=C2C(=O)C3=C(C=C(C=C3O2)O)O |
Canonical SMILES |
C1=C(C=C(C(=C1O)O)O)C=C2C(=O)C3=C(C=C(C=C3O2)O)O |
Origin of Product |
United States |
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